Cas no 36374-49-9 (Benzeneaceticacid, 2-(phenylmethyl)-)

Benzeneaceticacid, 2-(phenylmethyl)- structure
36374-49-9 structure
Product Name:Benzeneaceticacid, 2-(phenylmethyl)-
CAS No:36374-49-9
MF:C15H14O2
MW:226.270464420319
CID:303769
PubChem ID:12328546
Update Time:2025-04-19

Benzeneaceticacid, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneaceticacid, 2-(phenylmethyl)-
    • Aceticacid, (a-phenyl-o-tolyl)- (6CI,7CI)
    • 2-(2-benzylphenyl)acetic acid
    • 2-benzylphenylacetic acid
    • DTXSID10490059
    • SCHEMBL3773486
    • [2-(Phenylmethyl)phenyl]acetic acid
    • FT-0732200
    • 36374-49-9
    • YSJHDWWFQVLNMR-UHFFFAOYSA-N
    • AKOS000277654
    • (2-BENZYLPHENYL)ACETIC ACID
    • Inchi: 1S/C15H14O2/c16-15(17)11-14-9-5-4-8-13(14)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,17)
    • InChI Key: YSJHDWWFQVLNMR-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC=CC=1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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